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Get Quote

In the intricate world of carbohydrate chemistry and metabolic research, precision is

paramount. The ability to trace, quantify, and structurally elucidate the journey of molecules

within biological systems underpins significant advancements in drug discovery and our

understanding of life itself. This guide focuses on a specialized yet powerful tool in this

endeavor: L-Lyxose-1-¹³C.

L-Lyxose is a naturally rare aldopentose sugar, an epimer of xylose, that has garnered interest

for its role as a chiral building block and its involvement in various biological pathways.[1][2] By

introducing a stable isotope, Carbon-13 (¹³C), at the anomeric C1 position, we transform this

simple sugar into a sophisticated probe. This isotopic label acts as a beacon, allowing

researchers to follow its metabolic fate with remarkable clarity using techniques like Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

This document moves beyond a simple data sheet. It is designed to provide you, the

researcher, with a foundational understanding of L-Lyxose-1-¹³C, from its core physicochemical

properties to the practical methodologies for its characterization and its strategic application in

cutting-edge research.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1161233#bc-rfq
https://grokipedia.com/page/lyxose
https://en.wikipedia.org/wiki/Lyxose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of a molecule's fundamental properties is the bedrock of its effective

application. L-Lyxose-1-¹³C shares its core structure and stereochemistry with its unlabeled

counterpart, with the key distinction being the isotopic enrichment at the first carbon position.

Structure and Stereochemistry
L-Lyxose is an aldopentose, meaning it is a five-carbon monosaccharide with an aldehyde

functional group at one end.[2] Its chemical formula is C₅H₁₀O₅.[2][3] In aqueous solutions, it

exists in equilibrium between its open-chain aldehyde form and its more stable cyclic

hemiacetal forms (pyranose and furanose).[1][4][5] The ¹³C label in L-Lyxose-1-¹³C is

specifically located at the aldehyde carbon (C1) in the open-chain form, which becomes the

anomeric carbon in the cyclic forms.[6][7]

Caption: Fischer projection of open-chain L-Lyxose and its cyclic pyranose form.

Quantitative Physical and Chemical Data
The introduction of a single ¹³C atom results in a marginal increase in molecular weight, a

critical differentiator in mass spectrometry, while other physical properties remain largely

unchanged.
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Property L-Lyxose L-Lyxose-1-¹³C Reference(s)

Molecular Formula C₅H₁₀O₅ ¹³CC₄H₁₀O₅ [2][6]

Molecular Weight 150.13 g/mol 151.12 g/mol [2][6][7][8]

CAS Number 1949-78-6 N/A [8][9]

Appearance
White to off-white

crystalline powder

White to off-white

crystalline powder
[1][4][9]

Melting Point 108–112 °C
108–112 °C

(Expected)
[1][4]

Solubility in Water
Very soluble (approx.

586 g/L at 25°C)
Very soluble [1][4][10]

Optical Rotation
[α]D ≈ +13° to +14°

(c=1 to 4 in water)

[α]D ≈ +13° to +14°

(c=1 to 4 in water)
[3][4][11]

Key Chemical Trait
Hygroscopic;

Reducing Sugar

Hygroscopic;

Reducing Sugar
[1][9][10][12]

Handling and Storage Integrity
The trustworthiness of experimental results begins with the integrity of the reagents. L-Lyxose-

1-¹³C is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][10][12]

Protocol for Storage and Handling:

Receipt and Inspection: Upon receipt, inspect the container for damage.

Storage Environment: Store the compound in a tightly sealed container placed in a cool, dry,

and well-ventilated area.[10][12] Recommended storage temperatures range from room

temperature to 2-8°C.[6][7]

Inert Atmosphere: For long-term storage, keeping the compound under an inert gas like

argon or nitrogen is best practice to prevent degradation from atmospheric moisture and

oxygen.[10]
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Dispensing: When weighing or dispensing the compound, perform the task in a controlled

environment (e.g., a glove box or a room with low humidity) as quickly as possible to

minimize moisture absorption. Always allow the container to come to room temperature

before opening to prevent condensation.

Part 2: The Power of the ¹³C Label: Analytical
Validation
The ¹³C isotope is the key to this molecule's utility. Unlike radioactive isotopes, ¹³C is stable and

safe to handle, making it ideal for a wide range of biological experiments.[13] Its presence

allows for definitive tracking and structural analysis. The primary methods for validating the

identity, purity, and isotopic enrichment of L-Lyxose-1-¹³C are Nuclear Magnetic Resonance

(NMR) Spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the gold standard for confirming the precise location of an isotopic label. The ¹³C

nucleus has a nuclear spin that can be detected by NMR. In L-Lyxose-1-¹³C, the signal

corresponding to the C1 carbon will be dramatically enhanced, providing unequivocal proof of

enrichment at this specific position.[14][15][16] The chemical shift of this carbon is influenced

by its chemical environment, including bonding to electronegative oxygen atoms.[17]
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Caption: Standard workflow for NMR-based validation of L-Lyxose-1-¹³C.

Step-by-Step Protocol: ¹³C-NMR Analysis

Sample Preparation: Accurately weigh 5-10 mg of L-Lyxose-1-¹³C and dissolve it in

approximately 0.6 mL of a deuterated solvent, typically Deuterium Oxide (D₂O), inside a

clean vial.

Transfer: Transfer the solution to a standard 5 mm NMR tube.

Instrumentation: Place the NMR tube into the spectrometer.

Acquisition: Acquire a quantitative ¹³C NMR spectrum. Key parameters to set include an

appropriate relaxation delay (D1) to ensure full relaxation of the ¹³C nuclei for accurate

integration.
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Analysis: Process the resulting spectrum. The spectrum should show a single, high-intensity

peak in the anomeric region (typically ~90-100 ppm), corresponding to the ¹³C-labeled C1

carbon. The intensity of this peak relative to the natural abundance signals of the other four

carbons confirms the high level of enrichment.

Mass Spectrometry (MS)
MS separates ions based on their mass-to-charge ratio (m/z), making it the ideal technique to

confirm the increased molecular weight due to the ¹³C isotope. When coupled with a separation

technique like High-Performance Liquid Chromatography (HPLC), it also provides a robust

assessment of purity.[18][19]

Step-by-Step Protocol: LC-MS Purity and Identity Confirmation

Sample Preparation: Prepare a dilute solution of L-Lyxose-1-¹³C (e.g., 10-100 µg/mL) in a

suitable solvent system, such as a water/acetonitrile mixture.

Chromatography: Inject the sample into an HPLC system equipped with a column suitable

for carbohydrate analysis (e.g., an amino- or amide-HILIC column). The mobile phase is

typically a gradient of acetonitrile and water.

Ionization: The eluent from the HPLC is directed into the mass spectrometer's ion source,

typically using Electrospray Ionization (ESI) in negative mode to form adducts like [M+Cl]⁻ or

[M+formate]⁻.

Detection: Scan for the expected mass of the labeled compound. The primary ion for L-

Lyxose-1-¹³C will have an m/z one unit higher than that of unlabeled L-Lyxose. This mass

difference provides definitive confirmation of successful labeling.

Purity Assessment: The purity is determined by integrating the area of the chromatographic

peak corresponding to L-Lyxose-1-¹³C relative to the total area of all detected peaks.

Part 3: Applications in Advanced Scientific
Research
The true value of L-Lyxose-1-¹³C lies in its application as a tracer to illuminate complex

biological processes.
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Metabolic Flux Analysis (¹³C-MFA)
¹³C-MFA is a powerful technique used to quantify the rates (fluxes) of metabolic reactions within

a living cell.[20] By providing L-Lyxose-1-¹³C as a carbon source, researchers can track how

the ¹³C label is incorporated into various downstream metabolites. Analysis of the mass

isotopomer distributions in these metabolites via MS or NMR reveals the active metabolic

pathways and their relative contributions.[21]

This approach is invaluable for:

Understanding how cells metabolize rare sugars.

Identifying bottlenecks or alternative routes in metabolic networks.

Studying the metabolic response of cells (e.g., cancer cells, microbes) to different conditions

or drugs.

L-Lyxose-1-¹³C
(Labeled Input)

Cellular Uptake

Metabolic Pathway A Metabolic Pathway B

Metabolite X
(Unlabeled)

Metabolite Y
(¹³C Labeled)

Metabolite Z
(¹³C Labeled)

Analysis (MS/NMR)

Measure Label Incorporation Measure Label Incorporation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.youtube.com/watch?v=IF9yJFA2VEs
https://pmc.ncbi.nlm.nih.gov/articles/PMC5845448/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Conceptual flow of a ¹³C metabolic flux experiment.

Drug Discovery and Enzyme Mechanism Studies
L-Lyxose and its derivatives are used in molecular modeling to study drug binding and

recognition, particularly with enzymes like aldose reductase, which is implicated in diabetic

complications.[4][6][9] Using L-Lyxose-1-¹³C in binding assays with techniques like NMR can

provide atomic-level details of the enzyme-substrate interaction. Changes in the chemical shift

of the ¹³C label upon binding can report on the binding event and the conformation of the sugar

in the active site, aiding in the rational design of potent and specific inhibitors.

Glycobiology and Synthesis
L-Lyxose serves as a precursor for synthesizing important biomolecules, including certain

nucleoside pharmaceuticals and oligosaccharides.[1][3] Using the ¹³C-labeled version allows

for the creation of labeled complex carbohydrates. These labeled probes are essential tools for

studying the function of glycoproteins and glycolipids in fundamental processes like cell-cell

recognition, immune response, and signal transduction.[3][22]

Conclusion: A Precisely Engineered Tool for
Discovery
L-Lyxose-1-¹³C is more than just a rare sugar; it is a high-precision instrument for the modern

life scientist. Its stable isotopic label provides a clear and unambiguous signal to track its

journey through complex biological systems. From validating its own integrity through robust

NMR and MS protocols to its application in elucidating metabolic fluxes and drug interactions,

this molecule empowers researchers to ask and answer questions with a greater degree of

certainty. As the fields of systems biology, drug development, and glycobiology continue to

advance, the strategic use of specifically labeled compounds like L-Lyxose-1-¹³C will remain a

critical driver of innovation and discovery.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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